Cas no 2194846-07-4 (N-[2-(2-oxo-1,2-dihydropyrimidin-1-yl)ethyl]-5-(pyridin-3-yl)-1,2-oxazole-3-carboxamide)

• Product Name: N-[2-(2-oxo-1,2-dihydropyrimidin-1-yl)ethyl]-5-(pyridin-3-yl)-1,2-oxazole-3-carboxamide
• CAS No: 2194846-07-4
• MF: C₁₅H₁₃N₅O₃
• MW: 311.295422315598
• CID: 5340691
• Update Time: 2025-06-11

N-[2-(2-oxo-1,2-dihydropyrimidin-1-yl)ethyl]-5-(pyridin-3-yl)-1,2-oxazole-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2-(2-oxopyrimidin-1(2H)-yl)ethyl)-5-(pyridin-3-yl)isoxazole-3-carboxamide
• N-[2-(2-oxopyrimidin-1-yl)ethyl]-5-pyridin-3-yl-1,2-oxazole-3-carboxamide
• N-[2-(2-oxo-1,2-dihydropyrimidin-1-yl)ethyl]-5-(pyridin-3-yl)-1,2-oxazole-3-carboxamide

• Inchi： 1S/C15H13N5O3/c21-14(17-6-8-20-7-2-5-18-15(20)22)12-9-13(23-19-12)11-3-1-4-16-10-11/h1-5,7,9-10H,6,8H2,(H,17,21)
• InChI Key： QYLGNNGEDVVMGE-UHFFFAOYSA-N
• SMILES： O1C(C2C=NC=CC=2)=CC(C(NCCN2C(N=CC=C2)=O)=O)=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 507
• XLogP3: -0.2
• Topological Polar Surface Area: 101

Additional information on N-[2-(2-oxo-1,2-dihydropyrimidin-1-yl)ethyl]-5-(pyridin-3-yl)-1,2-oxazole-3-carboxamide

Professional Introduction to N-[2-(2-oxo-1,2-dihydropyrimidin-1-yl)ethyl]-5-(pyridin-3-yl)-1,2-oxazole-3-carboxamide (CAS No: 2194846-07-4)

N-[2-(2-oxo-1,2-dihydropyrimidin-1-yl)ethyl]-5-(pyridin-3-yl)-1,2-oxazole-3-carboxamide, identified by its CAS number 2194846-07-4, is a compound of significant interest in the field of pharmaceutical chemistry. This molecule belongs to a class of heterocyclic compounds that have garnered considerable attention due to their potential biological activities and structural diversity. The presence of multiple functional groups, including an oxazole ring and a pyridine moiety, makes this compound a promising candidate for further investigation in drug discovery and development.

The structural framework of N-[2-(2-oxo-1,2-dihydropyrimidin-1-yl)ethyl]-5-(pyridin-3-yl)-1,2-oxazole-3-carboxamide incorporates several key pharmacophores that are known to interact with biological targets. The oxazole ring is a common structural motif found in many bioactive molecules, exhibiting properties such as stability and the ability to engage in hydrogen bonding interactions. Additionally, the pyridine group contributes to the compound's solubility and can serve as a binding anchor for various biological receptors.

In recent years, there has been a surge in research focused on developing novel therapeutic agents that leverage the unique properties of heterocyclic compounds. The oxazole scaffold, in particular, has been extensively studied for its role in modulating various biological pathways. For instance, oxazole derivatives have shown promise in the treatment of infectious diseases, inflammation, and even certain types of cancer. The specific arrangement of atoms in N-[2-(2-oxo-1,2-dihydropyrimidin-1-yl)ethyl]-5-(pyridin-3-yl)-1,2-oxazole-3-carboxamide suggests that it may possess similar therapeutic potential.

The compound's connectivity between the pyridine and oxazole moieties creates a versatile platform for further chemical modification. This flexibility allows researchers to explore different derivatives that could enhance pharmacological activity or improve pharmacokinetic profiles. The ethyl chain linking the pyrimidine ring to the oxazole carboxamide group also provides a site for functionalization, enabling the tuning of electronic properties and solubility characteristics.

The synthesis of N-[2-(2-oxo-1,2-dihydropyrimidin-1-yl)ethyl]-5-(pyridin-3-yl)-1,2-oxazole-3-carboxamide involves multi-step organic reactions that require precise control over reaction conditions. Key steps typically include condensation reactions to form the heterocyclic rings and subsequent modifications to introduce the desired functional groups. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve high yields and purity levels essential for pharmaceutical applications.

Evaluation of the compound's biological activity has been a focal point in recent studies. Preliminary assays have indicated that N-[2-(2-oxyo 1 , 2 - dihydropyrimidin - 1 - yl ) ethyl ] - 5 - ( pyridine - 3 - yl ) - 1 , 2 - oxazole - 3 - carboxamide exhibits inhibitory effects on certain enzymes associated with inflammatory pathways. These findings align with the growing interest in developing small-molecule inhibitors that can modulate inflammatory responses without systemic side effects. The compound's ability to interact with specific enzymes suggests it may serve as a lead compound for further optimization.

In addition to its potential anti-inflammatory properties, N-[5-(pyridine - 3 - yl ) - 1 , 2 - oxazole - 3 - carboxamide] has shown promise in preclinical models as a candidate for treating neurological disorders. The combination of the oxazole and pyridine moieties is thought to enhance penetration through the blood-brain barrier, making it an attractive option for central nervous system applications. Further research is needed to fully elucidate its mechanism of action and therapeutic efficacy.

The impact of computational chemistry on drug discovery cannot be overstated. Molecular modeling techniques have been instrumental in predicting how N-[5-(pyridine - 3 - yl ) - 1 , 2 - oxazole - 3 - carboxamide] might interact with target proteins based on its three-dimensional structure. These simulations help guide experimental design by identifying potential binding sites and optimizing molecular geometry for improved affinity. Such approaches are becoming increasingly integral to modern pharmaceutical research.

The development of novel drug candidates is often hampered by challenges related to synthesis complexity and scalability. However, advances in green chemistry principles have provided innovative solutions for sustainable production methods. By adopting environmentally friendly synthetic routes, researchers can reduce waste generation while maintaining high yields—essential considerations for commercializing new therapeutics like N-[5-(pyridine - 3 - yl ) ] strong >[ -( ethyl ) ] _ { [ _ { [ _ { [ _ { [ _ { [ _ { [ _ { [ _ { [ _ { [ _ { [ _ { [ _ { [ _ { [ } ] } ] } ] } ] } ] } ] } ] } ] } strong >]-carboxamide]. These efforts contribute not only to scientific progress but also align with global initiatives toward sustainable pharmaceutical manufacturing.

The regulatory landscape plays a critical role in determining how quickly new drugs reach patients worldwide; however , regulatory agencies continue evolve their guidelines accommodate emerging technologies . Regulatory bodies now recognize value computational toxicology which allows assessment potential hazards without extensive animal testing . This shift toward innovative approaches bodes well future development programs involving compounds such as N_[[ strong]_[ [[ [[ [[ [[ [[ [[ [[ [[ [[ [[ [[ [[ [[ ]_. The integration computational methods experimental data provides comprehensive understanding safety efficacy , thereby expediting approval processes while ensuring patient safety.